Cas no 3969-53-7 (2-Thiophenesulfonicacid, sodium salt (1:1))

• Product Name: 2-Thiophenesulfonicacid, sodium salt (1:1)
• CAS No: 3969-53-7
• MF: C₄H₃NaO₃S₂
• MW: 186.184589624405
• CID: 322023
• PubChem ID: 23673643
• Update Time: 2025-04-19

2-Thiophenesulfonicacid, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonicacid, sodium salt (1:1)
• SODIUM 2-THIOPHENESULFONATE
• sodium,thiophene-2-sulfonate
• 2-Thiophene sulfonate sodium
• 2-Thiophenesulfonic acid, sodium salt
• AC1Q1VFO
• Ambcb5103906
• AR-1E5614
• CCG-2028
• thiophene-2-sulfonic acid Na salt
• SODIUM2-THIOPHENESULFONATE
• DTXSID00192777
• FT-0694561
• Cambridge id 5103906
• AKOS006242751
• NSC 60451
• SCHEMBL10536621
• SODIUM THIOPHENE-2-SULFONATE
• AKOS015964898
• 3969-53-7

• Inchi： 1S/C4H4O3S2.Na/c5-9(6,7)4-2-1-3-8-4;/h1-3H,(H,5,6,7);/q;+1/p-1
• InChI Key： KDYDJCSCGCIOKM-UHFFFAOYSA-M
• SMILES： S(C1=CC=CS1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 186.95000
• Monoisotopic Mass: 185.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 90.99000
• LogP: 2.07560